Cas no 2445792-61-8 (1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride)

• Product Name: 1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride
• CAS No: 2445792-61-8
• MF: C₈H₂₀ClNO
• MW: 181.703501701355
• MDL: MFCD32691617
• CID: 5668316
• PubChem ID: 155821188
• Update Time: 2025-05-20

1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2445792-61-8
• 1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride
• EN300-26979893
• 2-Methyl-1-[(2-methylpropan-2-yl)oxy]propan-2-amine;hydrochloride
• 2-Propanamine, 1-(1,1-dimethylethoxy)-2-methyl-, hydrochloride (1:1)

• MDL： MFCD32691617
• Inchi： 1S/C8H19NO.ClH/c1-7(2,3)10-6-8(4,5)9;/h6,9H2,1-5H3;1H
• InChI Key： HMXNWIKWTZFRJY-UHFFFAOYSA-N
• SMILES： C(C(N)(C)C)OC(C)(C)C.Cl

Computed Properties

• Exact Mass: 181.1233420g/mol
• Monoisotopic Mass: 181.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride

Research Briefing on 1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride (CAS: 2445792-61-8): Recent Advances and Applications

1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride (CAS: 2445792-61-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butoxy and amine hydrochloride functional groups, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and biochemical studies. Recent studies have explored its utility as a building block in the synthesis of novel therapeutic agents, particularly in the development of small molecule inhibitors and modulators of biological targets.

One of the key areas of interest surrounding 1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride is its role in the synthesis of bioactive molecules. Researchers have utilized this compound as an intermediate in the preparation of compounds with potential antiviral, antibacterial, and anticancer properties. Its structural features, including the tert-butoxy group, contribute to its stability and reactivity, making it a valuable reagent in multi-step synthetic routes. Recent publications highlight its use in the development of protease inhibitors and kinase modulators, which are critical in targeting various disease pathways.

In addition to its synthetic applications, 1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride has been investigated for its physicochemical properties and pharmacokinetic profile. Studies have focused on its solubility, stability under different conditions, and potential for formulation into drug products. These investigations are essential for understanding its behavior in biological systems and optimizing its use in drug development. For instance, recent research has demonstrated its compatibility with common pharmaceutical excipients, suggesting its suitability for oral and parenteral formulations.

The compound's mechanism of action and biological activity have also been subjects of recent exploration. Preliminary in vitro and in vivo studies have indicated that derivatives of 1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride exhibit selective binding to specific protein targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in signal transduction. These findings open new avenues for the design of targeted therapies, particularly in oncology and infectious diseases. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that govern its bioactivity.

Despite these advancements, challenges remain in the widespread application of 1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity profiles need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to overcoming these hurdles and translating laboratory findings into clinical applications. Ongoing studies are expected to shed light on these aspects, paving the way for its integration into mainstream drug discovery pipelines.

In conclusion, 1-(tert-butoxy)-2-methylpropan-2-amine hydrochloride (CAS: 2445792-61-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated bioactivity make it a valuable tool for the development of novel therapeutics. As research progresses, further elucidation of its properties and applications will undoubtedly contribute to advancements in drug discovery and development. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in addressing unmet medical needs.